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Compound of Interest

Compound Name: DL-Isoleucine-d10

Cat. No.: B8084155 Get Quote

This document provides a comprehensive guide for the safe and compliant disposal of DL-
Isoleucine-d10, a non-radioactive, stable isotope-labeled amino acid. As a deuterated

compound, it is used as a tracer or internal standard in various research applications.[1] While

stable isotopes do not pose a radiological hazard and are generally safer than their radioactive

counterparts, proper chemical waste management protocols must be followed.[2][3] The non-

labeled form, L-Isoleucine, is not classified as a hazardous substance, which generally informs

the handling of its isotopically labeled versions.[4][5]

Data Presentation: Physical and Chemical
Properties
The following table summarizes key properties for L-Isoleucine, which are chemically and

physically similar to DL-Isoleucine-d10. This data is essential for correct handling and storage.
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Property Value

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.17 g/mol [6]

Appearance White, crystalline powder[6]

Melting Point 210 °C / 410 °F[6]

Decomposition Temperature 292 °C[6]

Solubility
Information not readily available, but generally

soluble in water.

Stability Stable under normal conditions.[6]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol provides a detailed methodology for the disposal of DL-Isoleucine-d10.

Adherence to these steps ensures the safety of laboratory personnel and compliance with

environmental regulations.

1. Hazard Assessment & Identification

Action: Always consult the manufacturer-specific Safety Data Sheet (SDS) for DL-
Isoleucine-d10 before handling.

Rationale: While generally considered non-hazardous, the SDS contains definitive

information on any potential hazards, handling precautions, and required personal protective

equipment.

Note: L-Isoleucine is not classified as a hazardous substance or mixture according to GHS

and OSHA standards.[4]

2. Personal Protective Equipment (PPE)

Action: Wear standard laboratory PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1752122&productDescription=DL-ISOLEUCINE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1752122&productDescription=DL-ISOLEUCINE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1752122&productDescription=DL-ISOLEUCINE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1752122&productDescription=DL-ISOLEUCINE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1752122&productDescription=DL-ISOLEUCINE+99%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b8084155?utm_src=pdf-body
https://www.benchchem.com/product/b8084155?utm_src=pdf-body
https://www.benchchem.com/product/b8084155?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/sds/sial/i2752
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: To prevent direct contact and ensure personal safety.

Required PPE:

Safety glasses or goggles.[6]

Standard laboratory coat.

Chemically resistant gloves (e.g., nitrile).[6]

3. Waste Segregation and Containment

Action: Designate DL-Isoleucine-d10 waste as "non-hazardous solid chemical waste."

Rationale: Proper segregation prevents unintended chemical reactions and ensures the

waste is routed to the correct disposal stream.[7]

Procedure:

If possible, collect the waste in its original container.

If the original container is not available, use a new, clean, and sealable container suitable

for solid waste.

Ensure the container is clearly labeled with the full chemical name: "DL-Isoleucine-d10".

[7]

Do not mix with other chemical wastes, especially liquids or reactive substances.[8]

4. Temporary On-Site Storage

Action: Store the sealed waste container in a designated hazardous waste storage area.[9]

Rationale: Centralized and secure storage minimizes the risk of spills, exposure, and

unauthorized access.

Storage Area Requirements:[9]

Must be a well-ventilated area.
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Should be under the direct supervision of laboratory personnel.

Store away from incompatible materials, particularly strong oxidizing agents.[6]

5. Final Disposal

Action: Follow your institution's established procedures for chemical waste disposal, which

typically involves one of the routes below.

Rationale: Final disposal must comply with local, state, and federal regulations, which are

managed by your institution's Environmental Health & Safety (EHS) department.[9]

Primary Recommended Method:

Professional Waste Disposal Service: Arrange for pickup by your institution's licensed

hazardous waste contractor.[7][10] This is the safest and most compliant method for all

laboratory chemical waste.

Alternative Method (Requires EHS Approval):

Sanitary Sewer Disposal: For very small quantities (a few grams), some local regulations

may permit sewer disposal for non-hazardous, water-soluble chemicals.[11] However, you

must obtain explicit approval from your institution's EHS office before proceeding. The

material should be dissolved in a large volume of water (at least 100 parts water to 1 part

chemical) before being poured down the drain.[11]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DL-Isoleucine-
d10.
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Caption: Disposal workflow for DL-Isoleucine-d10.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8084155?utm_src=pdf-body-img
https://www.benchchem.com/product/b8084155?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8084155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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